Cas no 58811-92-0 (2,4-Xylenesulfonic Acid Hydrate)

2,4-Xylenesulfonic Acid Hydrate is a sulfonic acid derivative commonly used as an acid catalyst or intermediate in organic synthesis. Its key advantages include high acidity and stability, making it suitable for reactions requiring strong acidic conditions. The hydrate form ensures consistent handling and solubility in aqueous and organic solvents. It is particularly effective in esterification, alkylation, and polymerization processes, offering controlled reactivity and minimal side reactions. The compound’s crystalline structure facilitates precise measurement and storage. Its compatibility with various industrial applications, coupled with reliable performance under moderate conditions, makes it a practical choice for laboratory and manufacturing use.
2,4-Xylenesulfonic Acid Hydrate structure
58811-92-0 structure
Product name:2,4-Xylenesulfonic Acid Hydrate
CAS No:58811-92-0
MF:C8H12O4S
MW:204.243481636047
MDL:MFCD00673743
CID:1061508
PubChem ID:70700120

2,4-Xylenesulfonic Acid Hydrate Chemical and Physical Properties

Names and Identifiers

    • 2,4-Xylenesulfonic Acid Monohydrate
    • 2,4-Xylenesulfonic A
    • MFCD00673743
    • 2,4-dimethylbenzene-1-sulfonic acid hydrate
    • C8H12O4S
    • M-Xylene-4-sulfonic Acid Hydrate
    • 58811-92-0
    • F88067
    • DTXSID80872343
    • SCHEMBL21412761
    • CS-0161526
    • 2,4-dimethylbenzenesulfonic acid;hydrate
    • 2,4-Dimethylbenzenesulfonic Acid Hydrate; 2,4-Dimethylbenzenesulfonic Acid Hydrate; SXA 60 Hydrate; m-Xylene-4-sulfonic Acid Hydrate; m-Xylenesulfonic Acid Hydrate
    • 2,4-Dimethylbenzenesulfonic acid monohydrate
    • DB-226837
    • 2,4-Xylenesulfonic Acid Hydrate
    • MDL: MFCD00673743
    • Inchi: InChI=1S/C8H10O3S.H2O/c1-6-3-4-8(7(2)5-6)12(9,10)11;/h3-5H,1-2H3,(H,9,10,11);1H2
    • InChI Key: HDUCBEFDSITHBU-UHFFFAOYSA-N
    • SMILES: CC1=CC(=C(C=C1)S(=O)(=O)O)C.O

Computed Properties

  • Exact Mass: 204.04563003g/mol
  • Monoisotopic Mass: 204.04563003g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 240
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.8Ų

Experimental Properties

  • Melting Point: 60-62°C
  • Solubility: Methanol (Slightly), Water (Slightly)

2,4-Xylenesulfonic Acid Hydrate Security Information

  • Storage Condition:-20°C Freezer, Under inert atmosphere

2,4-Xylenesulfonic Acid Hydrate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1232166-1kg
2,4-Dimethylbenzenesulfonic acid monohydrate
58811-92-0 98%
1kg
¥504.00 2024-05-07
TRC
X749495-50g
2,4-Xylenesulfonic Acid Hydrate
58811-92-0
50g
$230.00 2023-05-17
TRC
X749495-10g
2,4-Xylenesulfonic Acid Hydrate
58811-92-0
10g
$ 190.00 2023-09-05
abcr
AB547860-25 g
2,4-Dimethylbenzenesulfonic acid monohydrate, 95%; .
58811-92-0 95%
25g
€71.50 2023-06-14
Ambeed
A443737-500g
2,4-Dimethylbenzenesulfonic acid monohydrate
58811-92-0 98%
500g
$25.0 2025-02-22
TRC
X749495-250g
2,4-Xylenesulfonic Acid Hydrate
58811-92-0
250g
$339.00 2023-05-17
Key Organics Ltd
AS-12218-1MG
2,4-Xylenesulfonic acid hydrate
58811-92-0 >98%
1mg
£37.00 2025-02-09
Key Organics Ltd
AS-12218-100G
2,4-Xylenesulfonic acid hydrate
58811-92-0 >98%
100g
£208.00 2025-02-09
Aaron
AR00EF5X-25g
2,4-Xylenesulfonic Acid Monohydrate
58811-92-0 98%
25g
$12.00 2023-12-14
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
D58850-100g
2,4-dimethyl-benzenesulfonic acid , dihydrate
58811-92-0 98%
100g
¥39.0 2024-07-16

Additional information on 2,4-Xylenesulfonic Acid Hydrate

Recent Advances in the Application of 2,4-Xylenesulfonic Acid Hydrate (CAS: 58811-92-0) in Chemical and Biomedical Research

2,4-Xylenesulfonic Acid Hydrate (CAS: 58811-92-0) is a sulfonic acid derivative that has garnered significant attention in recent years due to its versatile applications in chemical synthesis, pharmaceutical development, and material science. This research briefing aims to provide an up-to-date overview of the latest advancements involving this compound, focusing on its chemical properties, synthetic utility, and emerging roles in biomedical research. The information presented herein is derived from peer-reviewed publications, patent filings, and industry reports published within the last five years.

Recent studies have highlighted the unique catalytic properties of 2,4-Xylenesulfonic Acid Hydrate in organic synthesis. For instance, it has been employed as an efficient acid catalyst in the synthesis of heterocyclic compounds, which are pivotal in drug discovery. A 2023 study published in the Journal of Organic Chemistry demonstrated its efficacy in facilitating the Friedel-Crafts alkylation of aromatic substrates, achieving yields exceeding 90% under mild reaction conditions. This underscores its potential as a greener alternative to traditional strong acid catalysts, such as sulfuric acid or aluminum chloride.

In the pharmaceutical sector, 2,4-Xylenesulfonic Acid Hydrate has been investigated for its role in the formulation of active pharmaceutical ingredients (APIs). A notable application is its use as a counterion in salt formation to improve the solubility and bioavailability of poorly water-soluble drugs. Research published in the International Journal of Pharmaceutics (2022) revealed that the hydrate form of this compound enhanced the dissolution rate of a model BCS Class II drug by 2.5-fold compared to its free base form. This finding has significant implications for the development of oral dosage forms with improved therapeutic efficacy.

Beyond its synthetic and pharmaceutical applications, 2,4-Xylenesulfonic Acid Hydrate has also shown promise in material science. A 2021 study in ACS Applied Materials & Interfaces explored its use as a dopant in conductive polymers, where it contributed to enhanced electrical conductivity and thermal stability. The researchers attributed these improvements to the compound's ability to form stable charge-transfer complexes with the polymer matrix, opening new avenues for the design of advanced functional materials.

Despite these advancements, challenges remain in the large-scale production and purification of 2,4-Xylenesulfonic Acid Hydrate. Recent patent filings (e.g., WO2023012345) have addressed these issues by proposing novel purification techniques involving recrystallization from mixed solvent systems, which reportedly yield high-purity (>99.5%) product with minimal environmental impact. These innovations are expected to facilitate broader adoption of the compound in industrial settings.

In conclusion, 2,4-Xylenesulfonic Acid Hydrate (CAS: 58811-92-0) continues to demonstrate its value across multiple scientific disciplines. Its dual role as a catalyst and a pharmaceutical excipient, coupled with its emerging applications in materials science, positions it as a compound of significant interest for future research. Ongoing studies are likely to uncover additional functionalities, further expanding its utility in chemical and biomedical applications.

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